Cas no 939431-68-2 (4-6-Amino-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile)

• Product Name: 4-6-Amino-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile
• CAS No: 939431-68-2
• MF: C₂₀H₁₆N₆O
• MW: 356.38064289093
• CID: 2196344
• PubChem ID: 486367
• Update Time: 2025-04-21

4-6-Amino-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(6-Amino-2-(4-cyanophenylamino)pyrimidin-4-yloxy)-3,5-dimethylbenzonitrile
• 4-[6-amino-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
• 4-[6-amino-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethyl-benzonitrile
• SCHEMBL247047
• SB58275
• X6ZC3L4U55
• 4-{6-Amino-2-[(4-cyanophenyl)amino]pyrimidin-4-yloxy}-3,5-dimethylbenzenecarbonitrile
• 458-850-7
• 4-[[6-amino-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethylbenzonitrile
• 4-[[6-Amino-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethylbenzonitrile; Benzonitrile, 4-[[6-amino-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl- (ACI); 4-[[6-Amino-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethylbenzonitrile (ACI); 4-[[6-Amino-2-[(4-cyanophenyl)amino]pyrimidin-4-yl]oxy]-3,5-dimethylbenzonit
• 4-((6-Amino-2-((4-cyanophenyl)amino)-4-pyrimidinyl)oxy)-3,5-dimethylbenzonitrile
• DTXSID20333145
• UNII-X6ZC3L4U55
• 939431-68-2
• AKOS015994006
• BENZONITRILE, 4-((6-AMINO-2-((4-CYANOPHENYL)AMINO)-4-PYRIMIDINYL)OXY)-3,5-DIMETHYL-
• 4-[[6-amino-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-benzonitrile
• 4-({6-amino-2-[(4-cyanophenyl)amino]pyrimidin-4-yl}oxy)-3,5-dimethylbenzonitrile
• GE-0012
• 4-((6-Amino-2-((4-cyanophenyl)amino)pyrimidin-4-yl)oxy)-3,5-dimethylbenzonitrile
• 4-6-Amino-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile

• Inchi： 1S/C20H16N6O/c1-12-7-15(11-22)8-13(2)19(12)27-18-9-17(23)25-20(26-18)24-16-5-3-14(10-21)4-6-16/h3-9H,1-2H3,(H3,23,24,25,26)
• InChI Key： QELKPCHCXREHAE-UHFFFAOYSA-N
• SMILES： O(C1C=C(N)N=C(N=1)NC1C=CC(C#N)=CC=1)C1C(C)=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 356.13855916Da
• Monoisotopic Mass: 356.13855916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds